Cas no 1805123-39-0 (2,3-Dibromo-6-mercaptopyridine)

• Product Name: 2,3-Dibromo-6-mercaptopyridine
• CAS No: 1805123-39-0
• MF: C₅H₃Br₂NS
• MW: 268.957018136978
• CID: 4905927
• Update Time: 2025-10-29

2,3-Dibromo-6-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-mercaptopyridine

• Inchi： 1S/C5H3Br2NS/c6-3-1-2-4(9)8-5(3)7/h1-2H,(H,8,9)
• InChI Key： QDYXLURFQRMHMH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(N1)=S)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1

Additional information on 2,3-Dibromo-6-mercaptopyridine

2,3-Dibromo-6-mercaptopyridine (CAS No. 1805123-39-0): A Versatile Building Block in Organic Synthesis

2,3-Dibromo-6-mercaptopyridine (CAS No. 1805123-39-0) is a highly functionalized heterocyclic compound that has gained significant attention in recent years due to its unique chemical properties and broad applicability in organic synthesis. As a brominated pyridine derivative with a thiol functional group, this compound serves as a valuable intermediate for the construction of complex molecular architectures. Researchers and pharmaceutical chemists are particularly interested in 2,3-dibromo-6-mercaptopyridine applications due to its dual reactivity sites, which allow for selective modifications under controlled conditions.

The molecular structure of 2,3-Dibromo-6-mercaptopyridine features two bromine atoms at the 2- and 3-positions and a mercapto group at the 6-position of the pyridine ring. This arrangement creates multiple possibilities for cross-coupling reactions, making it an excellent candidate for Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions. Recent studies have shown that 2,3-dibromo-6-mercaptopyridine synthesis can be optimized to achieve higher yields and purity, addressing one of the most common questions in organic chemistry forums.

One of the most searched topics related to this compound is "how to purify 2,3-dibromo-6-mercaptopyridine." The purification process typically involves column chromatography using appropriate solvent systems, with many researchers recommending a mixture of hexane and ethyl acetate for optimal separation. The physical properties of 2,3-dibromo-6-mercaptopyridine, including its melting point and solubility characteristics, are frequently discussed in research papers and patent applications.

In the field of medicinal chemistry, 2,3-Dibromo-6-mercaptopyridine has emerged as a key intermediate for the development of novel therapeutic agents. Its structural features allow for the creation of drug-like molecules with potential biological activities. Recent publications have highlighted its use in the synthesis of kinase inhibitors and antimicrobial compounds, addressing the growing demand for new antibiotics in the face of increasing microbial resistance.

The compound's reactivity has also made it valuable in materials science applications. Researchers investigating "2,3-dibromo-6-mercaptopyridine for organic electronics" have found that it can serve as a precursor for conducting polymers and organic semiconductors. This aligns with current trends in sustainable energy and green chemistry, as scientists search for more environmentally friendly alternatives to traditional electronic materials.

From a commercial perspective, the market demand for 2,3-dibromo-6-mercaptopyridine has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of high-purity 2,3-dibromo-6-mercaptopyridine CAS 1805123-39-0, as evidenced by the growing number of inquiries on chemical sourcing platforms. The compound's price and availability are frequent topics in industry discussions, reflecting its importance in modern chemical research.

Safety considerations for handling 2,3-Dibromo-6-mercaptopyridine are another area of significant interest. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this compound. Many safety data sheets emphasize the importance of using appropriate personal protective equipment and working in well-ventilated areas, addressing common concerns raised by laboratory technicians and researchers.

The future prospects for 2,3-Dibromo-6-mercaptopyridine appear promising, with ongoing research exploring new applications in catalysis and bioconjugation chemistry. Its unique combination of bromine and thiol functionalities continues to inspire innovative synthetic strategies, making it a compound of enduring interest to the chemical community. As synthetic methodologies advance and new applications are discovered, 2,3-dibromo-6-mercaptopyridine derivatives are likely to play an increasingly important role in both academic and industrial settings.